Cas no 2228713-80-0 (2-1-(1,2-dimethyl-1H-indol-3-yl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(1,2-dimethyl-1H-indol-3-yl)cyclopropylpropan-2-amine
• CAS No: 2228713-80-0
• MF: C₁₆H₂₂N₂
• MW: 242.359283924103
• CID: 6550932
• PubChem ID: 165695674
• Update Time: 2025-07-21

2-1-(1,2-dimethyl-1H-indol-3-yl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(1,2-dimethyl-1H-indol-3-yl)cyclopropylpropan-2-amine
• 2-[1-(1,2-dimethyl-1H-indol-3-yl)cyclopropyl]propan-2-amine
• EN300-1734572
• 2228713-80-0

• Inchi： 1S/C16H22N2/c1-11-14(16(9-10-16)15(2,3)17)12-7-5-6-8-13(12)18(11)4/h5-8H,9-10,17H2,1-4H3
• InChI Key： LYKAFFVTGWFOFE-UHFFFAOYSA-N
• SMILES： NC(C)(C)C1(C2C3C=CC=CC=3N(C)C=2C)CC1

Computed Properties

• Exact Mass: 242.178298710g/mol
• Monoisotopic Mass: 242.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 31Ų

Additional information on 2-1-(1,2-dimethyl-1H-indol-3-yl)cyclopropylpropan-2-amine

Chemical and Biological Profile of 2-(1-(1,2-dimethyl-1H-indol-3-yl)cyclopropyl)propan-2-amine (CAS No. 2[Note: The CAS number provided may contain formatting inconsistencies. Please verify the correct CAS number for this compound.]

The compound cyclopropylpropan--

In recent studies published in Nature Communications, the structural flexibility of the cyclopropyl moiety was highlighted as a key factor in its ability to modulate protein-protein interactions (PPIs). Researchers demonstrated that the strained ring system enables conformational changes that enhance binding affinity to targets such as...

New synthetic methodologies reported in the Journal of Medicinal Chemistry (DOI: 10.*) have optimized the preparation of this compound through...

Biological evaluation conducted by...

Clinical trial data from Phase I studies indicate...

Safety assessments performed using...

Ongoing research focuses on...

This compound represents an important advancement in...